Cas no 1806696-31-0 (Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate)
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate
-
- Inchi: 1S/C14H17ClO3/c1-3-10-5-6-11(8-12(16)9-15)13(7-10)14(17)18-4-2/h5-7H,3-4,8-9H2,1-2H3
- InChI Key: RHNDVKACKNYNSW-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC(CC)=CC=1C(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 291
- XLogP3: 3.2
- Topological Polar Surface Area: 43.4
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006858-250mg |
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate |
1806696-31-0 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015006858-500mg |
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate |
1806696-31-0 | 97% | 500mg |
847.60 USD | 2021-06-21 | |
| Alichem | A015006858-1g |
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate |
1806696-31-0 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate (CAS No. 1806696-31-0): A Comprehensive Overview
Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate, identified by its CAS number 1806696-31-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex structure with both aromatic and aliphatic moieties, has garnered attention due to its potential applications in various scientific domains. The presence of functional groups such as the ester and chloro-substituted alkenes makes it a versatile intermediate in synthetic chemistry.
The molecular structure of Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate consists of a benzoate backbone substituted with ethyl groups at the 5-position and a side chain containing a chloro-substituted 2-oxopropyl group at the 2-position. This unique arrangement imparts distinct chemical properties that make it valuable for further derivatization and functionalization. The compound's stability under various reaction conditions has been a subject of extensive investigation, particularly in the context of organic synthesis.
In recent years, Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate has been explored for its role in the development of novel pharmaceutical agents. Researchers have been particularly interested in its potential as a precursor for bioactive molecules. The benzoate moiety is known to be a common structural feature in many pharmacologically active compounds, while the chloro-substituted side chain offers opportunities for further chemical modifications that can enhance biological activity.
One of the most compelling aspects of Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate is its utility in constructing more complex molecules through cross-coupling reactions. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl groups at various positions of the benzoate ring, leading to a diverse array of derivatives. These derivatives have shown promise in preclinical studies as potential therapeutic agents.
Moreover, the compound's reactivity with nucleophiles has been harnessed to develop new synthetic pathways. The ester group can undergo hydrolysis or transesterification, allowing for the introduction of different substituents that can modulate the compound's biological properties. This flexibility has made Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have also contributed to a deeper understanding of Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These studies have highlighted the importance of optimizing both the ester and chloro-substituted alkenes to enhance binding affinity and selectivity.
The pharmaceutical industry has taken note of these findings, leading to increased interest inEthyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate as a key intermediate. Several companies are now investing in research to explore its potential applications in drug development. Initial results from these efforts have shown promising signs, particularly in the area of anti-inflammatory and anti-cancer therapies. The compound's ability to undergo further functionalization makes it an attractive candidate for designing next-generation therapeutics.
From an environmental perspective, the synthesis and application of Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate also raise important considerations. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, for example, have been investigated as a means to improve efficiency while maintaining high yields. These initiatives align with broader trends in sustainable chemistry aimed at reducing the environmental impact of chemical manufacturing.
The future prospects for Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate are bright, with ongoing research expected to uncover new applications and refine existing synthetic methodologies. As our understanding of its properties continues to grow, so too will its role in advancing both academic research and industrial applications. The compound's unique structure and reactivity make it a cornerstone in modern chemical synthesis, poised to contribute significantly to future breakthroughs.
1806696-31-0 (Ethyl 2-(3-chloro-2-oxopropyl)-5-ethylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)